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Get Quote

Chemical Identity and Properties

The table below summarizes the core identification and physical property data for Boc-Asp(OFm)-OH:

Property Value

CAS Number 117014-32-1 [1] [2] [3]

Molecular Formula C₂₃H₂₅NO₆ [1] [2] [4]

Molecular Weight 411.5 g/mol [1] [2] [4]

Purity ≥ 99% (HPLC) [2]

Appearance White to off-white powder [2] [3]

Optical Rotation [α]D²⁰ = 26 ± 2° (C=1 in Methanol) [2]

Melting Point 146-148 °C [3]

Storage 0 - 8 °C [2]
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Key Characteristics and Handling

Solubility: The compound is noted to be soluble in a range of organic solvents commonly used in
peptide synthesis, including Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone
[3].
Primary Use: It serves as a key building block in solid-phase peptide synthesis [2]. The OFm

group on the aspartic acid side chain is stable to the acidic conditions used to remove the Boc group
but can be cleaved under mild basic conditions (like piperidine), allowing for selective deprotection

[2].

Research Applications

Boc-Asp(OFm)-OH is a specialized reagent with several critical applications in scientific research, including

[2]:

Peptide Synthesis: As a key building block in SPPS for incorporating aspartic acid with a selectively
protectable side chain.

Drug Development: Used in pharmaceutical research for developing new drugs, especially those
targeting neurological disorders.

Bioconjugation: Facilitates the attachment of biomolecules to surfaces or other molecules for
improved drug delivery systems.

Biochemistry Research: Plays a role in studying enzyme mechanisms and protein interactions.
Material Science: Investigated for creating novel materials, such as hydrogels for tissue engineering.

Experimental Workflow in Peptide Synthesis

The following diagram outlines a generalized experimental workflow for using Boc-Asp(OFm)-OH in solid-

phase peptide synthesis, illustrating the cyclic nature of the process and the different deprotection pathways

for the Boc and OFm groups.
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Start: Resin-Bound
Growing Peptide Chain

1. Boc Deprotection
(TFA Treatment)

2. Neutralization

3. Coupling
Add Boc-Asp(OFm)-OH

& Activator

4. Cycle Repetition
for Next Amino Acid

Repeat Cycle

5. OFm Side Chain
Deprotection

(Mild Base, e.g., Piperidine)

Final Aspartic Acid
Coupled

6. Cleavage from Resin
& Global Deprotection

(HF or Equivalent)

End: Final Peptide
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Click to download full resolution via product page

Important Note on Information Availability

The search results I obtained are primarily from commercial chemical suppliers and catalog entries. These

sources are reliable for identifying the compound and its basic physicochemical properties, but they do

not contain the detailed experimental protocols or in-depth scientific whitepapers you requested.

To obtain such detailed technical guides, I recommend:

Searching specialized scientific databases like SciFinder or Reaxys.

Looking up the compound in peptide chemistry textbooks or dedicated methodological journals.
Using the CAS Number (117014-32-1) as a key term in your search on these platforms.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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